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Compound of Interest

Compound Name: 2,2'-Anhydrouridine

Cat. No.: B559692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,2'-Anhydrouridine
(CAS No: 3736-77-4), a pivotal nucleoside analog in biochemical research and pharmaceutical

development. Adherence to these guidelines is crucial for ensuring personnel safety and

maintaining experimental integrity.

Section 1: Chemical and Physical Properties
2,2'-Anhydrouridine is a synthetic nucleoside analog utilized as a building block in nucleic

acid synthesis and in the development of antiviral and anticancer agents. A summary of its key

physical and chemical properties is presented in Table 1.
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Property Value Reference(s)

Molecular Formula C₉H₁₀N₂O₅ [1]

Molecular Weight 226.19 g/mol [1]

Appearance White to off-white powder

Melting Point 239-240°C

Synonyms

2,2'-Cyclouridine, 2,2'-

Anhydro-1(β-D-

arabinofuranosyl)uracil, O-2,2'-

Cyclouridine

[1]

Section 2: Hazard Identification and GHS
Classification
There is conflicting information regarding the GHS classification of 2,2'-Anhydrouridine. While

some suppliers do not classify it as hazardous, others assign it hazard statements. To ensure

the highest level of safety, it is prudent to handle this compound as potentially hazardous. The

more conservative GHS classifications are summarized in Table 2.

Hazard Class Hazard Statement Pictogram

Acute toxicity, oral (Category

4)
H302: Harmful if swallowed

Skin corrosion/irritation

(Category 2)
H315: Causes skin irritation

Serious eye damage/eye

irritation (Category 2A)

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

H335: May cause respiratory

irritation
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It is recommended to assume that unknown materials are toxic and that a mixture is more toxic

than its most toxic component.[2]

Section 3: Safe Handling and Personal Protective
Equipment (PPE)
Given the potential hazards, stringent adherence to safe handling protocols is mandatory.

Engineering Controls
Ventilation: All work with 2,2'-Anhydrouridine powder should be conducted in a well-

ventilated area.[3] To minimize inhalation risk, a laboratory fume hood or other ventilated

enclosure should be used, especially when handling larger quantities or when dust

generation is likely.[2]

Safety Equipment: Safety showers and eyewash stations should be readily accessible and

their locations known to all personnel.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential for minimizing exposure.
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PPE Type Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).

[3] Protects against splashes

and airborne particles.

Skin Protection

Wear a lab coat and

impervious, fire/flame-resistant

clothing. Disposable nitrile

gloves are the minimum

requirement.

[2][3] Prevents skin contact

with the chemical.

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with

appropriate cartridges.

[3] Protects against inhalation

of dust and aerosols.

Hygiene Practices
Avoid skin and eye contact with the chemical.[4]

Do not consume food or beverages, or apply cosmetics in areas where hazardous chemicals

are used or stored.[4]

Wash hands thoroughly after handling and before leaving the laboratory.[2]

Avoid mouth suction for pipetting.[4]

Section 4: Storage and Stability
Proper storage is critical for maintaining the integrity of 2,2'-Anhydrouridine and ensuring

safety.
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Condition Recommendation Reference(s)

Temperature

Store in a dry, cool, and well-

ventilated place. Specific

temperature recommendations

vary by supplier, ranging from

room temperature to <-15°C.

For long-term storage,

refrigeration at 0-8°C or

freezing is advisable.

[1]

Container Keep containers tightly closed. [3]

Incompatible Materials Avoid strong oxidizing agents.

Stability
Stable under recommended

storage conditions.

Hazardous Decomposition

Products

Carbon oxides and nitrogen

oxides (NOx) may be produced

upon decomposition.

Section 5: Accidental Release and First Aid
Measures
Accidental Release
In the event of a spill, follow these procedures:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so.[3]

Clean-up:

Wear appropriate PPE.
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For powder spills, cover with a plastic sheet or tarp to minimize spreading and keep the

powder dry.

Mechanically take up the spilled material and place it in appropriate containers for

disposal.[3]

Avoid creating dust.[3]

Thoroughly clean the contaminated surface.

First Aid Measures
Immediate and appropriate first aid is crucial in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately take off contaminated clothing.

Wash the affected skin area with soap and

water.

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Seek medical

attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Section 6: Experimental Protocols
2,2'-Anhydrouridine is a key intermediate in the synthesis of other nucleoside analogs and is

known to be an inhibitor of uridine phosphorylase.[1] While detailed, step-by-step protocols are
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often specific to the experimental context, the following provides a general framework for its

use.

General Workflow for Nucleoside Analog Synthesis
The nucleophilic opening of 2,2'-Anhydrouridine is a common strategy for synthesizing other

nucleoside analogs.[1] A generalized workflow for such a synthesis is depicted below.
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General Workflow for Nucleoside Analog Synthesis from 2,2'-Anhydrouridine

2,2'-Anhydrouridine

Dissolve in appropriate anhydrous solvent (e.g., DMF)

Add nucleophile and any necessary catalysts/reagents

Reaction under controlled conditions (temperature, atmosphere)

Reaction quenching and workup

Purification of the product (e.g., chromatography)

Characterization of the final nucleoside analog

Click to download full resolution via product page

Caption: General steps for synthesizing nucleoside analogs from 2,2'-Anhydrouridine.

Uridine Phosphorylase Inhibition Assay
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A common application of 2,2'-Anhydrouridine is in the study of uridine phosphorylase activity.

The following diagram illustrates a typical workflow for an enzymatic assay to determine its

inhibitory potential.
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Workflow for Uridine Phosphorylase Inhibition Assay

Preparation

Assay

Detection

Prepare buffer and reagent solutions

Add enzyme, buffer, and inhibitor to microplate wells

Prepare serial dilutions of 2,2'-Anhydrouridine (inhibitor) Prepare uridine (substrate) and uridine phosphorylase (enzyme) solutions

Pre-incubate

Initiate reaction by adding substrate (uridine)

Incubate at a controlled temperature

Stop the reaction

Measure product formation or substrate depletion (e.g., spectrophotometrically)

Data analysis to determine IC50 or Ki values

Click to download full resolution via product page

Caption: Key stages in an enzymatic assay to test for uridine phosphorylase inhibition.
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Section 7: Disposal Considerations
All waste containing 2,2'-Anhydrouridine should be treated as hazardous chemical waste.

Dispose of the material and its container in accordance with local, regional, and national

regulations. Do not dispose of it in the sanitary sewer system.

Section 8: Concluding Remarks
2,2'-Anhydrouridine is a valuable compound in research and development. However, its

potential hazards necessitate careful handling and adherence to the safety protocols outlined in

this guide. Researchers should always consult the most up-to-date Safety Data Sheet (SDS)

from their supplier and perform a thorough risk assessment before beginning any experimental

work. By prioritizing safety, the scientific community can continue to leverage the potential of

this and other nucleoside analogs for groundbreaking discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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